BENGHE Foundational & Exploratory

Check Availability & Pricing

1-(Methylsulfonyl)piperidin-4-amine molecular
weight and formula

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

1-(Methylsulfonyl)piperidin-4-
Compound Name:
amine

Cat. No.: B1280446

An In-depth Technical Guide to 1-(Methylsulfonyl)piperidin-4-amine

This technical guide provides a comprehensive overview of the chemical properties, synthesis,
and potential applications of 1-(Methylsulfonyl)piperidin-4-amine, a compound of interest in
pharmaceutical and chemical research. The information is intended for researchers, scientists,
and professionals in drug development.

Chemical Properties

1-(Methylsulfonyl)piperidin-4-amine is an organic compound featuring a piperidine ring,
which is a six-membered nitrogen-containing heterocycle.[1] The key functional groups are a
methylsulfonyl group attached to the piperidine nitrogen and an amine group at the 4-position
of the ring.[1][2] This compound can be utilized as a building block in organic synthesis for
creating more complex molecules.[2][3] It is often of interest in medicinal chemistry due to the
prevalence of the piperidine scaffold in many pharmaceuticals.[1]

The compound is available as a free base and more commonly as a hydrochloride salt. The
presence of the hydrochloride salt can improve the compound's solubility and stability for
research applications.[2]

Molecular Data
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The fundamental molecular characteristics of 1-(Methylsulfonyl)piperidin-4-amine and its
hydrochloride salt are summarized below.

Compound Molecular Formula Molecular Weight ( g/mol )

1-(Methylsulfonyl)piperidin-4-
(_ Y yheip CeH14N202S 178.25
amine

1-(Methylsulfonyl)piperidin-4-
( y yhpip CeH15CIN202S 214.71
amine HCI

[Sources:[1][2][3][2][5]]

Experimental Protocols: Synthesis

The synthesis of 1-(Methylsulfonyl)piperidin-4-amine can be achieved through several
routes. Below are detailed methodologies for two common synthetic approaches.

Synthesis via Sulfonylation of Piperidin-4-amine

This method involves the direct reaction of piperidin-4-amine with methylsulfonyl chloride.

o Reaction: The primary synthetic route involves the direct sulfonylation of piperidin-4-amine
with methylsulfonyl chloride under controlled basic conditions.[1]

o Mechanism: The reaction proceeds via a nucleophilic substitution where the nitrogen atom of
the piperidin-4-amine attacks the electrophilic sulfur atom of the methylsulfonyl chloride.[1]

» Critical Parameters: It is crucial to maintain anhydrous (dry) conditions throughout the
reaction to prevent the hydrolysis of the highly reactive methylsulfonyl chloride reagent.[1] A
suitable base is required to neutralize the HCI generated during the reaction.

Synthesis via Deprotection of a Boc-Protected
Precursor

This protocol describes the synthesis starting from a Boc-protected amine, which is a common
strategy in multi-step organic synthesis.
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 Starting Material: Tert-butyl (1-methylsulfonyl-piperidin-4-yl)-carbamate.[6]
e Procedure:

o Dissolve 6.30 g (22.63 mmol) of tert-butyl (1-methylsulfonyl-piperidin-4-yl)-carbamate in 74
mL of dichloromethane (DCM).[6]

o Add 17.4 mL (226 mmol) of trifluoroacetic acid (TFA) to the solution.[6]
o Stir the reaction mixture at room temperature for 16 hours.[6]

o Upon completion of the reaction, remove the solvent by distillation under reduced
pressure.[6]

o Dilute the crude product with diethyl ether at 40 °C, and collect the resulting precipitate by
filtration.[6]

o Wash the precipitate with water and dry it.[6]

o Dissolve the dried product in methanol (MeOH) and add polymer-loaded bicarbonate
resin. Stir the suspension for several minutes to neutralize any remaining acid.[6]

o Remove the resin by filtration, and remove the solvent by distillation under reduced
pressure to yield the final product, 1-(methylsulfonyl)piperidin-4-ylamine.[6]

Logical Workflow: Synthesis Pathway

The following diagram illustrates a generalized synthetic pathway for 1-
(Methylsulfonyl)piperidin-4-amine.
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Caption: Synthetic pathway for 1-(Methylsulfonyl)piperidin-4-amine.

Applications in Research

1-(Methylsulfonyl)piperidin-4-amine serves as a valuable intermediate in several areas of

chemical and pharmaceutical research:
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o Pharmaceutical Research: It is used as a building block for the synthesis of novel therapeutic
agents.[2] Its structure is a potential scaffold for developing new drugs, particularly those
targeting metabolic disorders.[1]

o Chemical Biology: The compound can be used in studies investigating the interactions of
small molecules with biological targets such as enzymes or receptors.[1][2]

o Organic Synthesis: Its functional groups allow for further chemical transformations, enabling
the creation of more complex and novel compounds for various research applications.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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